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Compound of Interest

Compound Name: 3-Methylxanthine-d3

Cat. No.: B12385473

For researchers, scientists, and professionals in drug development, obtaining high-purity, stable
isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of
experimental data. This in-depth technical guide addresses the procurement and utilization of
3-Methylxanthine-d3, a deuterated analog of the endogenous metabolite 3-methylxanthine.

It is important to note that 3-Methylxanthine-d3 is not a standard, off-the-shelf product.
Extensive searches of chemical supplier catalogs indicate that this compound is available
primarily through custom synthesis. This guide, therefore, focuses on the process of acquiring
custom-synthesized 3-Methylxanthine-d3 and provides an overview of its potential
applications in a laboratory setting.

Locating a Supplier for Custom Synthesis

While not available as a stock item, several reputable companies specializing in stable isotope
labeling and custom chemical synthesis are equipped to produce 3-Methylxanthine-d3. These
companies typically have extensive experience in the synthesis of complex organic molecules
and can provide the necessary documentation, such as a Certificate of Analysis (CoA), to
ensure product quality.

When sourcing a custom synthesis provider, it is crucial to inquire about their capabilities in
deuteration, their quality control processes, and their ability to provide detailed analytical data.
Key specifications to discuss include:
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e Chemical Purity: Typically determined by High-Performance Liquid Chromatography (HPLC)
and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

« |sotopic Enrichment: The percentage of molecules containing the deuterium label, usually
determined by Mass Spectrometry and/or Nuclear Magnetic Resonance (NMR)
spectroscopy.

e Final Formulation: Whether the product is supplied as a solid or in a solution.

Below is a table of potential suppliers known for their expertise in custom synthesis of stable
isotope-labeled compounds. Researchers should contact these companies directly to request a
quote for the synthesis of 3-Methylxanthine-d3.
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Supplier

Contact
Information

Specialization

Notes

Toronto Research
Chemicals (TRC)

Website: --INVALID-
LINK--

Custom synthesis of
complex organic
chemicals, including
stable isotope-labeled

compounds.

A well-established
provider with a broad
range of synthetic

capabilities.

Cambridge Isotope
Laboratories, Inc.
(CIL)

Website: --INVALID-
LINK--

Production of stable
isotopes and stable
isotope-labeled

compounds.

A leading supplier in
the field of stable

isotope chemistry.

Alsachim, a part of

Website: --INVALID-

Development of stable

isotope-labeled

Offers expertise in
producing labeled

standards for clinical

Shimadzu LINK-- internal standards and
] and research
custom synthesis. o
applications.
While specializing in
Synthesis of 13C, 2H, carbohydrates and
] ) 15N, and 180 labeled  nucleosides, they may
Omicron Website: --INVALID-

Biochemicals, Inc.

LINK--

carbohydrates,
nucleosides, and their

derivatives.

have the capability for
custom synthesis of
related heterocyclic

compounds.

The Custom Synthesis Workflow

The process of procuring a custom-synthesized chemical like 3-Methylxanthine-d3 typically

follows a structured workflow. Understanding this process can help researchers plan their

experiments and timelines effectively.
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« To cite this document: BenchChem. [Procuring 3-Methylxanthine-d3 for Laboratory
Applications: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385473#where-to-buy-3-methylxanthine-d3-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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